Cas no 2344685-10-3 (Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate)

• Product Name: Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate
• CAS No: 2344685-10-3
• MF: C₁₃H₂₁ClN₂O₄S
• MW: 336.834841489792
• CID: 6407517
• PubChem ID: 139022551
• Update Time: 2025-05-22

Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate
• EN300-6764175
• tert-butyl 4-[2-(chlorosulfonyl)ethyl]-4-cyanopiperidine-1-carboxylate
• 2344685-10-3

• Inchi： 1S/C13H21ClN2O4S/c1-12(2,3)20-11(17)16-7-4-13(10-15,5-8-16)6-9-21(14,18)19/h4-9H2,1-3H3
• InChI Key： GKVUWKILJVMIQO-UHFFFAOYSA-N
• SMILES： ClS(CCC1(C#N)CCN(C(=O)OC(C)(C)C)CC1)(=O)=O

Computed Properties

• Exact Mass: 336.0910560g/mol
• Monoisotopic Mass: 336.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 531
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.8Ų

Additional information on Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate

Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate is a complex organic compound with the CAS number 2344685-10-3. This compound belongs to the class of piperidine derivatives, which are widely studied in organic chemistry due to their structural versatility and potential applications in drug design. The molecule features a piperidine ring substituted with a tert-butyl group, a chlorosulfonylethyl group, and a cyano group, making it a unique structure with potential for various chemical reactions and biological activities.

The synthesis of tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate involves multi-step organic reactions, including nucleophilic substitutions, eliminations, and possibly ring-forming processes. Recent studies have highlighted the importance of such compounds in medicinal chemistry, particularly in the development of bioactive molecules. For instance, researchers have explored the use of piperidine derivatives as templates for designing inhibitors of enzymes involved in neurodegenerative diseases, such as Alzheimer's disease.

One of the key features of this compound is its functional groups. The cyano group (-CN) is known for its ability to participate in hydrogen bonding and can act as an electron-withdrawing group, influencing the electronic properties of the molecule. The chlorosulfonylethyl group introduces sulfonic acid functionality, which can enhance solubility and potentially improve pharmacokinetic properties. The tert-butyl group serves as a bulky substituent, which can influence steric interactions and stability of the molecule.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate using molecular docking studies. These studies suggest that the compound may bind to specific protein targets with high affinity, making it a promising candidate for further drug development. Additionally, spectroscopic techniques such as NMR and IR have been employed to confirm the structure and purity of this compound, ensuring its reliability for experimental studies.

In terms of applications, tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate has shown potential in materials science as well. Its unique structure allows for the formation of polymers with tailored properties, which could be useful in developing advanced materials for electronic devices or biomedical applications. Furthermore, its reactivity towards nucleophiles makes it a valuable intermediate in organic synthesis.

It is also worth noting that the study of such compounds contributes significantly to our understanding of stereochemistry and reaction mechanisms. The presence of multiple stereogenic centers in tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate provides an opportunity to investigate enantioselective synthesis methods, which are crucial for producing chiral drugs with high optical purity.

In conclusion, tert-butyl 4-(2-chlorosulfonylethyl)-4-cyanopiperidine-1-carboxylate is a multifaceted compound with diverse applications across various fields of chemistry. Its unique structure and functional groups make it an attractive target for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play a significant role in advancing modern chemistry.